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Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Succinic Acid-13C2, a stable isotope-labeled compound. Adherence to these procedures will

minimize risks and ensure compliance with regulatory standards.

While Succinic Acid-13C2 is not radioactive, it is classified as a chemical that can cause

serious eye damage, and therefore requires careful handling and disposal. The isotopic label

(Carbon-13) does not alter the chemical reactivity or the primary hazards of the succinic acid

molecule.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling Succinic Acid-
13C2 are familiar with its Safety Data Sheet (SDS) and are wearing the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification

Eye Protection Tightly fitting safety goggles or a face shield.[1]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

In the event of accidental exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor/physician.[2][3]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor/physician if you feel

unwell.

Inhalation
Move person into fresh air and keep comfortable

for breathing.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of

Succinic Acid-13C2 from the point of generation to final collection.

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify the waste as solid Succinic Acid-13C2 or a solution

containing it. Note any other chemicals present in the waste stream.

Segregate from Incompatible Wastes: Do not mix Succinic Acid-13C2 waste with

incompatible materials. Store it separately from strong oxidizing agents.
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Step 2: Container Selection and Labeling
Choose an Appropriate Container:

For solid waste, use a clearly labeled, sealable, and chemically compatible container.

For liquid waste, use a leak-proof, screw-cap container made of a material compatible with

the solvent (e.g., a high-density polyethylene bottle). The container should be able to be

securely closed.

Label the Waste Container: Affix a hazardous waste label to the container as soon as the

first drop of waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "Succinic Acid-13C2". If in a solution, list all components and

their approximate percentages.

The specific hazard associated with the waste (e.g., "Causes Serious Eye Damage").

The date the waste was first added to the container.

The name and contact information of the generating researcher or laboratory.

Step 3: Waste Accumulation and Storage
Designated Storage Area: Store the waste container in a designated satellite accumulation

area within the laboratory. This area should be at or near the point of generation.

Secondary Containment: Place liquid waste containers in a secondary containment bin to

prevent the spread of material in case of a leak.

Keep Containers Closed: Keep the waste container securely closed at all times, except when

adding waste.

Monitor Fill Level: Do not overfill the container. Leave at least 10% headspace to allow for

expansion of vapors.
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Step 4: Arranging for Disposal
Contact your Institution's Environmental Health and Safety (EHS) Office: Your institution's

EHS department is responsible for the collection and disposal of hazardous chemical waste.

Familiarize yourself with their specific procedures and schedules for waste pickup.

Request a Waste Pickup: Once the container is full or is no longer being used, submit a

request for waste pickup through your institution's designated system. This may be an online

portal or a paper form.

Prepare for Pickup: Ensure the waste container is properly labeled and sealed. Transport the

waste to the designated pickup location within your building, following any institutional

guidelines for transporting hazardous materials.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Succinic Acid-13C2 waste.
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Quantitative Data Summary
The following table summarizes key toxicological and physical data for succinic acid. This

information underscores the importance of proper handling to avoid exposure.

Data Point Value Reference

Acute Oral Toxicity (LD50, Rat) > 2,260 mg/kg Safety Data Sheet

Serious Eye Damage/Irritation
Category 1 (Causes serious

eye damage)
Safety Data Sheet

pH 2.7 (10 g/L aqueous solution) Safety Data Sheet

By following these procedures, you can ensure the safe and compliant disposal of Succinic
Acid-13C2, protecting yourself, your colleagues, and the environment. Always consult your

institution's specific guidelines and the material's Safety Data Sheet for the most

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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